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Introduction

While the term "glyphosine" refers to the chemical N,N-bis(phosphonomethyl)glycine, a plant
growth regulator historically used in sugarcane, it is now largely considered obsolete. The
predominant and extensively researched compound used for similar purposes in modern
agriculture is glyphosate (N-(phosphonomethyl)glycine). At sub-lethal doses, glyphosate
functions as a plant growth retardant and ripener, particularly in sugarcane, by redirecting the
plant's metabolic resources from vegetative growth to sucrose storage. This technical guide
provides an in-depth analysis of glyphosate's role as a plant growth retardant, focusing on its
application in sugarcane. It details the physiological effects, underlying biochemical
mechanisms, and experimental methodologies for its evaluation.

Data Presentation: Quantitative Effects of
Glyphosate on Sugarcane

The application of glyphosate at low concentrations has been shown to significantly impact the
growth and physiology of sugarcane. The following tables summarize the quantitative data from
various studies.

Table 1: Effects of Glyphosate on Sugarcane Growth and Biomass
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Table 2: Effects of Glyphosate on Sugarcane Juice Quality and Sucrose Content
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Table 3: Physiological and Biochemical Effects of Glyphosate on Sugarcane
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Mechanism of Action and Signaling Pathways

Glyphosate's primary mode of action is the inhibition of the 5-enolpyruvylshikimate-3-
phosphate synthase (EPSPS) enzyme in the shikimate pathway.[5][8][9] This pathway is crucial
for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in plants.
[5][9] By blocking this pathway, glyphosate leads to a deficiency in these essential amino acids,
which are precursors for a wide range of secondary metabolites, including lignin, alkaloids, and
plant hormones like auxin.

At herbicidal doses, this inhibition leads to plant death. However, at sub-lethal doses, the partial
inhibition of the shikimate pathway is believed to be the primary mechanism for its growth-
retardant effects. The reduction in resources allocated to vegetative growth, due to the limited
availability of aromatic amino acids and their derivatives, allows for a reallocation of
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photosynthates towards sucrose storage in sugarcane.[1] The accumulation of shikimic acid in
plant tissues is a key indicator of glyphosate's effect on the shikimate pathway.[2]

Shikimate Pathway

Glyphosate Action

Click to download full resolution via product page

Caption: Glyphosate's inhibition of the shikimate pathway leading to reduced growth and
increased sucrose storage.

Experimental Protocols

The evaluation of glyphosate as a plant growth retardant involves specific experimental
methodologies. Below are generalized protocols based on the reviewed literature.

Greenhouse and Field Trials

Objective: To determine the effect of different concentrations of glyphosate on sugarcane
growth, yield, and sucrose content.

Methodology:

e Plant Material: Sugarcane varieties of interest are planted in pots in a greenhouse or in
designated field plots.[2]

» Experimental Design: A randomized complete block design with multiple replications is
typically used to minimize the effects of environmental variability.[1][4]
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o Treatments: Various concentrations of glyphosate are applied to the sugarcane plants at a
specific growth stage, often 8 months after planting.[1] A control group with no glyphosate
application is included for comparison.

o Application: Glyphosate is applied as a foliar spray using a calibrated sprayer to ensure
uniform coverage.[2]

o Data Collection:

[e]

Growth Parameters: Plant height, number of millable stalks, and leaf area are measured at
regular intervals.[1]

o Biomass: At harvest, the fresh and dry weight of stalks and leaves are determined.[2]

o Juice Analysis: Sugarcane juice is extracted and analyzed for Brix (total soluble solids),
pol (sucrose content), and apparent purity.[1]

o Biochemical Analysis: Leaf samples can be collected to measure levels of shikimic acid,
aromatic amino acids, and mineral nutrients like phosphorus.[1][2]

» Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA) to
determine the statistical significance of the observed effects.
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Caption: A generalized workflow for evaluating the effects of glyphosate as a plant growth
retardant in sugarcane.

Conclusion

Glyphosate, when applied at sub-lethal doses, acts as an effective plant growth retardant and
ripener in sugarcane. Its mechanism of action, centered on the partial inhibition of the EPSPS
enzyme in the shikimate pathway, leads to a reduction in vegetative growth and a favorable
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reallocation of resources to sucrose storage. The quantitative data from numerous studies
support its efficacy in improving sugarcane juice quality and sugar yield. The experimental
protocols outlined provide a framework for the continued investigation and optimization of
glyphosate's application as a plant growth regulator in agriculture. While the term "glyphosine”
may have been the initial point of inquiry, the current body of scientific literature clearly
indicates that glyphosate is the relevant compound for this application in contemporary
agricultural practices.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166191?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

